1-(2-chloro-4-nitrophenyl)-1H-imidazole

• IUPAC Name: 1-(2-chloro-4-nitrophenyl)imidazole
• InChI: InChI=1S/C9H6ClN3O2/c10-8-5-7(13(14)15)1-2-9(8)12-4-3-11-6-12/h1-6H
• InChI Key: KOTLGSKWTAGNAD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])Cl)N2C=CN=C2
• Molecular Formula: C9H6ClN3O2
• DSSTOX Substance ID: DTXSID20415455
• Molecular Weight: 223.61 g/mol
• CAS No.: 862776-43-0

Description

“2-Chloro-4-nitrophenol” is a nitrophenol. It’s used as an intermediate in the chemical syntheses of various pesticides, dyes, and pharmaceuticals. “2-Chloro-4-nitrophenylhydrazine” is another related compound.

Synthesis Analysis

A study mentioned the use of 2-chloro-4-nitrophenyl glycoside donors in glycosyltransferase-catalyzed reactions. Another study mentioned the synthesis of 2-chloro-4-nitrophenyl beta-maltoheptaoside from beta-cyclodextrin using a convenient chemical method.

Molecular Structure Analysis

The molecular formula of “2-Chloro-4-nitrophenol” is C6H4ClNO3, and that of “(2-Chloro-4-nitrophenyl)hydrazine” is C6H6ClN3O2.

Chemical Reactions Analysis

A Gram-negative bacterium, Cupriavidus sp. CNP-8, has been reported to degrade 2-chloro-4-nitrophenol via the 1,2,4-benzenetriol (BT) pathway. The BT pathway of the catabolism of 2-chloro-4-nitrophenol in this strain was characterized at the molecular, biochemical, and genetic levels.

Physical and Chemical Properties Analysis

The molecular weight of “2-Chloro-4-nitrophenol” is 173.55 g/mol, and that of “(2-Chloro-4-nitrophenyl)hydrazine” is 187.58 g/mol.

Scientific Research Applications

Nitric Oxide Synthase Inhibition

A study on the antinociceptive effect of 1‐(2‐trifluoromethylphenyl) imidazole (TRIM), a related compound, demonstrated its potent inhibition of neuronal and inducible isoforms of nitric oxide synthase (NOS) in vitro. This highlights its potential utility in investigating the biological roles of nitric oxide within the central nervous system (Handy et al., 1995).

Electrochemical and Optical Properties

The electrochemical copolymerization of a benzimidazole derivative with 3,4-ethylenedioxythiophene showcased the creation of materials with lower oxidation potential, lower bandgap, and higher optical contrast, indicating their potential for various electronic and optical applications (Soylemez et al., 2015).

Aldehyde Dehydrogenase Inhibition

Nitrefazole, a 4-nitroimidazole derivative, was identified for its significant inhibitory effect on aldehyde dehydrogenase, an enzyme involved in alcohol metabolism, presenting a new avenue for research into alcohol-related treatments (Klink et al., 1985).

Metal Complex Synthesis

Research into Ru(IV) and Rh(I) complexes containing phenylimidazole ligands offers insights into the synthesis and characterization of metal complexes, contributing to the understanding of their structural and electronic properties (Gupta et al., 2010).

Corrosion Inhibition

Imidazole derivatives have been studied for their corrosion inhibition performance on steel in CO2 saturated brine solution, indicating their potential as effective corrosion inhibitors in industrial applications (Singh et al., 2017).

DNA Interaction

The binding of polypyridyl ruthenium(II) complexes to DNA has been investigated, revealing insights into the mechanisms of DNA interaction and potential applications in the field of molecular biology (Xiong et al., 1999).

Mechanism of Action

Target of Action

The primary target of 1-(2-chloro-4-nitrophenyl)-1H-imidazole is a two-component FAD-dependent monooxygenase, HnpAB . This enzyme is involved in the degradation of 2-chloro-4-nitrophenol (2C4NP), a common chlorinated nitrophenol pollutant . The role of HnpAB is to catalyze the conversion of 2C4NP to 1,2,4-benzenetriol (BT) via chloro-1,4-benzoquinone .

Mode of Action

This compound interacts with its target, HnpAB, by serving as a substrate for the enzyme . The enzyme catalyzes the conversion of 2C4NP to BT via chloro-1,4-benzoquinone . This interaction results in the degradation of 2C4NP, a process that is crucial for the detoxification of this environmental pollutant .

Biochemical Pathways

The compound affects the 1,2,4-benzenetriol (BT) pathway, which is involved in the degradation of 2C4NP . The BT pathway is significantly different from the (chloro)hydroquinone pathways reported in other Gram-negative 2C4NP-utilizers . The degradation of 2C4NP via the BT pathway involves the ring-cleavage of BT with the formation of maleylacetate .

Pharmacokinetics

The compound’s interaction with hnpab suggests that it may be metabolized by this enzyme

Result of Action

The result of the action of this compound is the degradation of 2C4NP, a common environmental pollutant . This degradation process is crucial for the detoxification of 2C4NP and helps to reduce its environmental impact .

Action Environment

The action of this compound is influenced by various environmental factors. For instance, the presence of 2C4NP in the environment can induce the upregulation of the hnp genes, which are involved in the catabolism of 2C4NP Additionally, the efficacy and stability of the compound may be affected by factors such as pH, temperature, and the presence of other substances in the environment

Biochemical Analysis

Biochemical Properties

1-(2-chloro-4-nitrophenyl)-1H-imidazole has been found to interact with certain enzymes and proteins. For instance, it has been reported to interact with a two-component FAD-dependent monooxygenase, HnpAB . This enzyme catalyzes the conversion of 2-chloro-4-nitrophenol to 1,2,4-benzenetriol via chloro-1,4-benzoquinone .

Cellular Effects

It is known that the compound can influence cell function by interacting with certain enzymes and proteins .

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with the enzyme HnpAB. This enzyme catalyzes the conversion of 2-chloro-4-nitrophenol to 1,2,4-benzenetriol via chloro-1,4-benzoquinone .

Metabolic Pathways

It is known to interact with the enzyme HnpAB, which is involved in the metabolism of 2-chloro-4-nitrophenol .

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

1.0 g (5.21 mmol) of 3,4-dichloronitrobenzene (Fluka, Buchs, Switzerland), 532 mg (7.81 mmol) imidazole (Aldrich, Buchs, Switzerland) and 1.35 g (10.4 mmol) Hünig's base in 4 ml of DMA are heated in a microwave oven at 180° C. for 1 h 40 min. The reaction mixture is quenched with sat. aqueous NaHCO3 and extracted with EtOAc (2×). The organic layers is washed with sat. aqueous NaHCO3 (3×), with brine, dried over MgSO4, filtered and evaporated. The residue is purified by flash chromatography on silica gel (CH2Cl2-MeOH 1:0 to 93:7) to provide the title compound as an oil. ES-MS: 224 (M+H)+; analytical HPLC: tret=2.11 minutes (Grad 1).